Cas no 1807235-59-1 (Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate)

• Product Name: Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate
• CAS No: 1807235-59-1
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4949482
• Update Time: 2025-06-08

Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-15-9-4-7(6-13)3-8(5-12)10(9)11(14)16-2/h3-4H,5H2,1-2H3
• InChI Key： NQQRUNLECMQBTH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate

Recent Advances in the Study of Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate (CAS: 1807235-59-1)

Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate (CAS: 1807235-59-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are pivotal in drug discovery. This research briefing consolidates the latest findings on the compound's synthetic applications, biological activities, and potential industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate as a precursor for novel kinase inhibitors. The research team utilized this compound to develop a series of pyridine derivatives, which exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutations associated with non-small cell lung cancer. The synthetic route involved a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% under optimized conditions.

In another significant development, a collaborative effort between academic and industrial researchers explored the compound's role in agrochemical applications. The study, featured in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate displayed remarkable herbicidal activity against broadleaf weeds. The mechanism of action was linked to the disruption of photosynthesis, making it a promising candidate for next-generation herbicides.

From a methodological perspective, advancements in green chemistry have been applied to the synthesis of Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate. A 2024 paper in Green Chemistry detailed an eco-friendly approach using microwave-assisted synthesis, which reduced reaction times by 40% and minimized hazardous waste generation. This innovation aligns with the growing emphasis on sustainable practices in chemical manufacturing.

Despite these promising developments, challenges remain in scaling up production and ensuring cost-effectiveness. Current research is focusing on catalytic systems that can enhance the efficiency of key transformation steps involving this intermediate. Furthermore, toxicological studies are underway to assess the environmental impact of its widespread use in various industries.

In conclusion, Methyl 2-chloromethyl-4-cyano-6-methoxybenzoate continues to be a versatile building block in chemical synthesis, with expanding applications in both pharmaceutical and agricultural sectors. Ongoing research is expected to uncover additional functionalities and optimize its production processes, solidifying its position as a valuable compound in the chemical and biological sciences.